Cas no 344330-65-0 (2-Hexanone, 4-hydroxy-3,5-dimethyl- (9CI))

• Product Name: 2-Hexanone, 4-hydroxy-3,5-dimethyl- (9CI)
• CAS No: 344330-65-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1019099
• PubChem ID: 13172580
• Update Time: 2025-04-20

2-Hexanone, 4-hydroxy-3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-hydroxy-3,5-dimethyl- (9CI)
• DB-270324
• 2-HEXANONE, 4-HYDROXY-3,5-DIMETHYL-
• SCHEMBL4607962
• 344330-65-0

• Inchi： 1S/C8H16O2/c1-5(2)8(10)6(3)7(4)9/h5-6,8,10H,1-4H3
• InChI Key： BNHMGUBZKOAJCU-UHFFFAOYSA-N
• SMILES： OC(C(C(C)=O)C)C(C)C

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų